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Compound of Interest

Compound Name: Chlorpyrifos methyl-d6

Cat. No.: B12424245 Get Quote

For researchers, scientists, and professionals in drug development requiring high-purity

deuterated standards, Chlorpyrifos methyl-d6 is a critical internal standard for the accurate

quantification of Chlorpyrifos methyl. This technical guide provides an in-depth overview of

commercial suppliers, available product specifications, and a representative experimental

protocol for its use.

Supplier and Product Specifications
A survey of commercial suppliers indicates that Chlorpyrifos methyl-d6 is readily available,

primarily as a solution in various organic solvents. The chemical purity is consistently high

across major suppliers, though detailed isotopic enrichment data is not always explicitly stated.
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Experimental Protocol: Quantification of
Chlorpyrifos methyl in Vegetable Matrices using GC-
MS/MS with Chlorpyrifos methyl-d6 as an Internal
Standard
The following is a representative protocol synthesized from established methodologies for the

analysis of chlorpyrifos in complex matrices, adapted for the use of Chlorpyrifos methyl-d6.[5]
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[6][7]

Sample Preparation and Extraction
Homogenization: Homogenize 10 g of the vegetable sample.

Extraction:

Place the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetone.

Spike the sample with a known concentration of Chlorpyrifos methyl-d6 internal

standard solution.

Vortex vigorously for 5 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Collect the acetone supernatant.

Repeat the extraction step with another 10 mL of acetone.

Combine the supernatants.

Concentration: Concentrate the combined acetone extracts to near dryness under a gentle

stream of nitrogen.

Reconstitution: Reconstitute the residue in 1 mL of a suitable solvent (e.g., hexane or ethyl

acetate) for cleanup.

Sample Cleanup (Solid-Phase Extraction - SPE)
Cartridge Conditioning: Condition a Florisil SPE cartridge by passing 5 mL of hexane through

it.

Sample Loading: Load the reconstituted sample extract onto the conditioned SPE cartridge.
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Washing: Wash the cartridge with 5 mL of a hexane/acetone mixture (e.g., 95:5 v/v) to

remove interferences.

Elution: Elute the target analytes (Chlorpyrifos methyl and Chlorpyrifos methyl-d6) with 10

mL of a more polar solvent mixture (e.g., hexane/acetone 80:20 v/v).

Final Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream

of nitrogen.

GC-MS/MS Analysis
Gas Chromatograph (GC) Conditions:

Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

Injector Temperature: 250°C.

Injection Mode: Splitless.

Oven Temperature Program:

Initial temperature: 80°C, hold for 1 minute.

Ramp to 180°C at 20°C/min.

Ramp to 280°C at 10°C/min, hold for 5 minutes.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Chlorpyrifos methyl: Monitor appropriate precursor and product ions (to be determined

based on instrument optimization).
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Chlorpyrifos methyl-d6: Monitor the corresponding mass-shifted precursor and

product ions.

Quantification
Construct a calibration curve by plotting the ratio of the peak area of Chlorpyrifos methyl to the

peak area of the Chlorpyrifos methyl-d6 internal standard against the concentration of the

Chlorpyrifos methyl standards. Use this calibration curve to determine the concentration of

Chlorpyrifos methyl in the unknown samples.
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Caption: Workflow for procuring and using Chlorpyrifos methyl-d6.
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Caption: Experimental workflow for Chlorpyrifos methyl analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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